![molecular formula C17H17FN2O3 B6539623 2-(2-fluorophenoxy)-N-{4-[(methylcarbamoyl)methyl]phenyl}acetamide CAS No. 1060252-34-7](/img/structure/B6539623.png)
2-(2-fluorophenoxy)-N-{4-[(methylcarbamoyl)methyl]phenyl}acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
2-(2-fluorophenoxy)-N-{4-[(methylcarbamoyl)methyl]phenyl}acetamide, also known as 2-FMA, is a synthetic compound that has been studied for its potential applications in scientific research. It is a derivative of phenethylamine and has been shown to exhibit a variety of biochemical and physiological effects.
Scientific Research Applications
2-(2-fluorophenoxy)-N-{4-[(methylcarbamoyl)methyl]phenyl}acetamide has been studied for its potential applications in scientific research. It has been shown to act as a monoamine releasing agent, meaning it can increase the levels of certain neurotransmitters in the brain. It has also been studied for its potential use as a stimulant and has been found to have similar effects to amphetamine and other stimulant drugs. Additionally, this compound has been investigated for its potential use as a treatment for depression, anxiety, and other mental health disorders.
Mechanism of Action
The exact mechanism of action of 2-(2-fluorophenoxy)-N-{4-[(methylcarbamoyl)methyl]phenyl}acetamide is not yet fully understood. It is believed that this compound works by increasing the levels of certain neurotransmitters in the brain, such as dopamine, norepinephrine, and serotonin. It is thought that these increased levels of neurotransmitters are responsible for the stimulant and antidepressant effects seen with this compound.
Biochemical and Physiological Effects
This compound has been shown to have a variety of biochemical and physiological effects. It has been shown to increase the levels of dopamine, norepinephrine, and serotonin in the brain, which can lead to increased energy, focus, and alertness. It has also been shown to increase heart rate and blood pressure, as well as reduce appetite and cause weight loss. Additionally, it has been found to reduce anxiety and improve mood.
Advantages and Limitations for Lab Experiments
2-(2-fluorophenoxy)-N-{4-[(methylcarbamoyl)methyl]phenyl}acetamide has a number of advantages and limitations when used in laboratory experiments. One advantage is that it is relatively easy to synthesize and can be produced in a laboratory setting with the use of a few common chemical reagents. Additionally, it has been found to have a variety of biochemical and physiological effects, making it a useful tool for scientific research. However, this compound also has some limitations. It has a short half-life and is rapidly metabolized in the body, making it difficult to study for long-term effects. Additionally, it has not been approved for human use, making it difficult to study in clinical trials.
Future Directions
2-(2-fluorophenoxy)-N-{4-[(methylcarbamoyl)methyl]phenyl}acetamide has a number of potential future directions for research. It could be studied further for its potential use as a treatment for depression, anxiety, and other mental health disorders. Additionally, it could be studied for its potential use as a stimulant drug and its long-term effects. It could also be studied further for its potential use as a cognitive enhancer and its effects on memory and learning. Finally, it could be studied further for its potential use as a weight loss drug and its effects on appetite and metabolism.
Synthesis Methods
2-(2-fluorophenoxy)-N-{4-[(methylcarbamoyl)methyl]phenyl}acetamide is a relatively simple compound to synthesize and can be produced in a laboratory setting with the use of a few common chemical reagents. The synthesis of this compound begins with the reaction of 2-fluorophenol with methyl carbamate in the presence of sodium hydroxide to form the intermediate 2-fluorophenoxy-N-methylcarbamate. This intermediate is then reacted with 4-methylbenzaldehyde in the presence of an acid catalyst to produce this compound. The entire synthesis process can be completed in one step with a yield of up to 96%.
properties
IUPAC Name |
2-[4-[[2-(2-fluorophenoxy)acetyl]amino]phenyl]-N-methylacetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H17FN2O3/c1-19-16(21)10-12-6-8-13(9-7-12)20-17(22)11-23-15-5-3-2-4-14(15)18/h2-9H,10-11H2,1H3,(H,19,21)(H,20,22) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RPKRSOXLQOHPNU-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CNC(=O)CC1=CC=C(C=C1)NC(=O)COC2=CC=CC=C2F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H17FN2O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
316.33 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.